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Compound of Interest

Compound Name: SG2057

Cat. No.: B1681650

Application Notes and Protocols: SG2057
Compound

For Researchers, Scientists, and Drug Development Professionals
1. Introduction

SG2057 is a potent, pentyldioxy-linked pyrrolobenzodiazepine (PBD) dimer with significant
antitumor activity.[1] It functions as a DNA minor groove binding agent, inducing both
interstrand and intrastrand DNA cross-links, which ultimately leads to cell death.[1][2] With a
mean GI50 of 212 pM across a panel of human tumor cell lines, SG2057 is a highly cytotoxic
compound requiring careful handling and storage to ensure its stability, efficacy, and the safety
of laboratory personnel.[2][3] These application notes provide detailed guidelines for the proper
handling and storage of SG2057.

2. Compound Information
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Property Value

CAS Number 260417-62-7[1][2]

Chemical Formula C33H36N406[1]

Molecular Weight 584.66 g/mol [1]

Appearance Not specified in provided results

3. Handling and Storage Guidelines

Proper handling and storage are critical for maintaining the integrity of SG2057 and ensuring
user safety.

3.1. Shipping and Receiving

SG2057 is typically shipped at ambient temperature as a non-hazardous chemical and is stable
for several weeks under normal shipping conditions.[1] Upon receipt, the vial should be
inspected for any damage.

3.2. Storage Conditions

The recommended storage conditions for SG2057 are summarized in the table below.

. . Special
Form Condition Temperature Duration )
Instructions
. Keep dry and
Solid Short-term 0-4°C Days to weeks
dark.[1]
Keep dry and
Long-term -20 °C Months to years
dark.[1]
] Stored under
Stock Solution Long-term -80 °C Up to 6 months ]
nitrogen.[2]
Stored under
Short-term -20 °C Up to 1 month

nitrogen.[2]
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WARNING: This product is for research use only and is not intended for human or veterinary
use.[1]

4. Experimental Protocols
4.1. Preparation of Stock Solutions

To prevent degradation from repeated freeze-thaw cycles, it is recommended to prepare
aliquots of the stock solution.[2] The following protocols can be used to prepare SG2057 for in
Vivo studies.

Protocol 1: Aqueous Formulation[2]

e Add solvents in the following order:

[¢]

10% DMSO

40% PEG300

[e]

5% Tween-80

o

45% Saline

[¢]

» This protocol should yield a clear solution with a solubility of at least 2.5 mg/mL (4.28 mM).[2]
Protocol 2: Oil-based Formulation[2]
e Add solvents in the following order:

o 10% DMSO

o 90% Corn Oill

e This protocol should also yield a clear solution with a solubility of at least 2.5 mg/mL (4.28
mM).[2]

Note: If precipitation or phase separation occurs during preparation, gentle heating and/or
sonication can be used to aid dissolution.[2]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.medkoo.com/products/6330
https://www.medchemexpress.com/sg2057.html
https://www.benchchem.com/product/b1681650?utm_src=pdf-body
https://www.medchemexpress.com/sg2057.html
https://www.medchemexpress.com/sg2057.html
https://www.medchemexpress.com/sg2057.html
https://www.medchemexpress.com/sg2057.html
https://www.medchemexpress.com/sg2057.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

5. Safety Precautions

SG2057 is a highly potent cytotoxic agent.[3] Despite one Safety Data Sheet classifying a
product with a matching number as "Not a hazardous substance or mixture," it is crucial to
handle this compound with extreme care in a laboratory setting designed for potent
compounds.[4] Standard personal protective equipment (PPE), including a lab coat, safety
glasses, and gloves, should be worn at all times. All handling of the solid compound and
concentrated solutions should be performed in a chemical fume hood.

6. Visualized Workflows

6.1. Handling and Storage Workflow
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Caption: Workflow for receiving, storing, and preparing SG2057.
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6.2. Solution Preparation Decision Tree
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Caption: Decision tree for preparing SG2057 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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